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Compound of Interest

Compound Name: 7218484536

Cat. No.: B15613570

Extensive searches for the antimicrobial spectrum of the compound 2218484536 have yielded
no information regarding any antibacterial or antifungal properties. All available data exclusively
identify 2218484536 as a selective, brain-penetrant phosphoserine phosphatase (PSPH)
inhibitor.[1][2][3][4][5] This compound is under investigation for its potential therapeutic effects
in neurological disorders, specifically for its ability to reduce L-serine and D-serine levels in
astrocytes and suppress epileptic seizures.[1][2][3][6]

Research articles and pharmacological data sheets consistently describe Z218484536's
mechanism of action as the inhibition of PSPH, an enzyme involved in the serine biosynthesis
pathway.[2][7][8] Its potential application is in the treatment of temporal lobe epilepsy (TLE),
and studies have demonstrated its efficacy in animal models of this condition.[1][2][9]

There are no published studies, patents, or any other form of documentation that suggest
2218484536 has been evaluated for antimicrobial activity. The compound's known targets and
mechanism of action are not typically associated with antimicrobial effects.

Therefore, a comparison guide on the antimicrobial spectrum of 2218484536 cannot be
provided as there is no experimental data to support such a profile. The core requirements of
data presentation on antimicrobial activity, detailed experimental protocols for such tests, and
related signaling pathways are not applicable based on the current scientific literature.
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For researchers, scientists, and drug development professionals interested in 2218484536, the
focus of investigation remains in the field of neurology and the treatment of epilepsy. There is
currently no basis for its consideration as an antimicrobial agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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